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Compound of Interest

Compound Name: TmPyPB

Cat. No.: B1422272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for
TmPyPB (1,3,5-Tri(m-pyridin-3-ylphenyl)benzene), a material primarily utilized in the field of
organic electronics. This document is intended to equip researchers, scientists, and drug
development professionals with the necessary information for safe handling, storage, and use
of this compound.

Disclaimer: It is crucial to distinguish TmPyPB (CAS No. 921205-03-0), the subject of this
guide, from a similarly abbreviated porphyrin derivative, 5,10,15,20-Tetrakis(N-methyl-4-
pyridyl)porphyrin tetrakis(p-toluenesulfonate) (CAS No. 36951-72-1), sometimes referred to as
TMPyP. The latter compound possesses a different chemical structure and distinct safety
profile, including skin and eye irritation properties. This guide pertains exclusively to TmPyPB
(CAS No. 921205-03-0).

Chemical and Physical Properties

TmPyPB is a white, crystalline powder. A summary of its key quantitative properties is
presented in Table 1 for easy reference.
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Property Value Reference
) 1,3,5-Tri(m-pyridin-3-
Chemical Name [1]
ylphenyl)benzene
Tm3PyPB, 1,3,5-Tris(3-pyridyl-
Synonyms [1]
3-phenyl)benzene
CAS Number 921205-03-0 [1]
Molecular Formula C39H27N3 [1]
Molecular Weight 537.65 g/mol [2]
Melting Point 195 - 200 °C [1]
Appearance White powder/crystals [1]
Purity >99.0% (sublimed) [2]
HOMO 6.75 eV, LUMO 2.75
HOMO/LUMO [2]
eV
Absorption (in DCM) Amax 254 nm [2]
Fluorescence (in DCM) Aem 353 nm [2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) and Regulation (EC) No. 1272/2008, TmPyPB is not classified as a hazardous
substance or mixture.[1]

o GHS Classification: Not a hazardous substance or mixture.

o Label Elements: The product does not require labelling in accordance with EC directives or
respective national laws.[1]

o Other Hazards: This substance/mixture contains no components considered to be either
persistent, bioaccumulative and toxic (PBT), or very persistent and very bioaccumulative
(vPvB) at levels of 0.1% or higher.[1]
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Experimental Protocols for Safe Handling and
Storage

Adherence to proper laboratory protocols is essential for the safe handling of any chemical
substance. The following sections detail the recommended procedures for TmPyPB.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling TmPyPB to determine the appropriate
PPE. The following are general recommendations:

» Eye Protection: Wear safety glasses with side-shields or chemical goggles.
o Hand Protection: Use compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a laboratory coat.

Handling Procedures

e Use in a well-ventilated area.
e Avoid inhalation of dust.
e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

e Protect from light.

Spill and Disposal Procedures

o Spill: In case of a spill, avoid creating dust. Sweep up the material and place it in a suitable
container for disposal.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Cleanup & Storage

Preparation Handling Clean Work Area }—b{ Store Material Properly

Assess Risk }—b{ Select PPE }»—Ib{ Don PPE }—D{Weigh/Handle in Ventilated Area}—b{ Perform Experiment ‘\ * Doff PPE
|
Dispose of Waste

Click to download full resolution via product page
Caption: General workflow for the safe handling of chemical powders like TmPyPB.
First Aid Measures
 After Inhalation: Move the person to fresh air.
o After Skin Contact: Wash off with soap and plenty of water.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

» After Ingestion: Rinse mouth with water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Special Hazards Arising from the Substance or Mixture: Carbon oxides, nitrogen oxides
(NOX).

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.
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Toxicological Information

There is limited toxicological data available for TmPyPB. It is important to handle the material
with care, assuming unknown hazards.

Toxicological Endpoint Data Reference
Acute Toxicity No data available [1]
Skin Corrosion/Irritation No data available [1]
Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

o No data available [1]
Sensitization
Germ Cell Mutagenicity No data available [1]
Carcinogenicity No data available [1]
Reproductive Toxicity No data available [1]
Specific Target Organ Toxicity ]
) No data available [1]
(Single Exposure)
Specific Target Organ Toxicity ]
No data available [1]
(Repeated Exposure)
Aspiration Hazard No data available [1]

Biological Sighaling Pathways

Currently, there is no available information in the scientific literature to suggest that TmPyPB
interacts with biological signaling pathways. Its primary application is in organic electronics, and
it has not been investigated for pharmaceutical or biological purposes.[2] Therefore, diagrams
of signaling pathways are not applicable to this material.
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Organic Electronics (OLEDSs)
Interaction with Signaling Pathways No Available Data

TmPyPB (CAS 921205-03-0)

Click to download full resolution via product page

Caption: Logical relationship showing the application focus of TmPyPB and the lack of data on
biological interactions.

Conclusion

TmPyPB (1,3,5-Tri(m-pyridin-3-ylphenyl)benzene) is a non-hazardous material according to
current regulations, with its primary use in the field of organic electronics. While extensive
toxicological data is not available, adherence to standard laboratory safety protocols, including
the use of appropriate personal protective equipment and proper handling and storage
procedures, is essential. There is no evidence to suggest that TmPyPB interacts with biological
signaling pathways. Researchers should always consult the most up-to-date Safety Data Sheet
(SDS) from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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